4-chloro-5-ethyl-1H-pyrrole-2-carboxylic acid
Cat. No. B8318954
M. Wt: 173.60 g/mol
InChI Key: OLUTWJHHWFNMJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07709503B2
Procedure details
Title compound was synthesized from ethyl 4-chloro-5-ethyl-1H-pyrrole-2-carboxylate (Intermediate 72) by an analogous method to Intermediate 8.
Name
ethyl 4-chloro-5-ethyl-1H-pyrrole-2-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Intermediate 72
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[CH:3]=[C:4]([C:9]([O:11]CC)=[O:10])[NH:5][C:6]=1[CH2:7][CH3:8].ClC1C=C(C(O)=O)NC=1C>>[Cl:1][C:2]1[CH:3]=[C:4]([C:9]([OH:11])=[O:10])[NH:5][C:6]=1[CH2:7][CH3:8]
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Inputs
Step One
|
Name
|
ethyl 4-chloro-5-ethyl-1H-pyrrole-2-carboxylate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C=C(NC1CC)C(=O)OCC
|
|
Name
|
Intermediate 72
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C=C(NC1CC)C(=O)OCC
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C=C(NC1C)C(=O)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=C(NC1CC)C(=O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
